Cas no 1008510-87-9 (1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol)
1008510-87-9 structure
Product Name:1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol
CAS No:1008510-87-9
MF:C7H11BrN2O
MW:219.079040765762
MDL:MFCD12779230
CID:4559011
PubChem ID:61035424
Update Time:2024-11-06
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol
- AT19327
- 1-(4-bromopyrazol-1-yl)-2-methylpropan-2-ol
- Z1516516959
- EN300-298002
- CS-0131438
- Z729841784
- DB-115828
- SCHEMBL15917043
- A1-52302
- MFCD12779230
- CHEMBL4959072
- AKOS010264814
- 1008510-87-9
-
- MDL： MFCD12779230
- Inchi： 1S/C7H11BrN2O/c1-7(2,11)5-10-4-6(8)3-9-10/h3-4,11H,5H2,1-2H3
- InChI Key： IOUKCMFUEJBHER-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)CC(C)(C)O
Computed Properties
- Exact Mass: 218.00548g/mol
- Monoisotopic Mass: 218.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 219.08g/mol
- XLogP3: 0.8
- Topological Polar Surface Area: 38
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331457-1g |
1-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95%+ | 1g |
$579 | 2023-02-03 | |
| Chemenu | CM331457-1g |
1-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95%+ | 1g |
$1093 | 2021-08-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9773-100MG |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 100MG |
￥ 851.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9773-250MG |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 250MG |
￥ 1,359.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9773-500MG |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 500MG |
￥ 2,270.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9773-1G |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 1g |
￥ 3,399.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9773-5G |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 5g |
￥ 10,197.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9773-10G |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 10g |
￥ 16,995.00 | 2023-04-05 | |
| Enamine | EN300-298002-0.05g |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 0.05g |
$182.0 | 2023-07-06 | |
| Enamine | EN300-298002-0.1g |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
1008510-87-9 | 95% | 0.1g |
$272.0 | 2023-07-06 |
1-(4-bromo-1H-pyrazol-1-yl)-2-methylpropan-2-ol Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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